Cas no 3957-69-5 ((3-tert-butyl-4-hydroxy-5-methylphenyl) Thiocyanate)

• Product name: (3-tert-butyl-4-hydroxy-5-methylphenyl) Thiocyanate
• CAS No: 3957-69-5
• MF: C₁₂H₁₅NOS
• MW: 221.3186
• CID: 924710
• PubChem ID: 232978

(3-tert-butyl-4-hydroxy-5-methylphenyl) Thiocyanate Chemical and Physical Properties

Names and Identifiers

• (3-tert-butyl-4-hydroxy-5-methylphenyl) Thiocyanate
• 2-methyl-6-tert-butyl-4-thiocyanato-phenol
• 2-tert-butyl-6-methyl-4-thiocyanatophenol
• 3-tert-butyl-4-hydroxy-5-methylphenyl thiocyanate
• AC1L5P2R
• AC1Q4SOK
• AG-J-27697
• AR-1F5241
• CTK1C3993
• NSC31027
• 3957-69-5
• NSC-31027
• DTXSID00283351
• DS-013452

• Inchi： InChI=1S/C12H15NOS/c1-8-5-9(15-7-13)6-10(11(8)14)12(2,3)4/h5-6,14H,1-4H3
• InChI Key： RYWPHPITXKKLJE-UHFFFAOYSA-N
• SMILES： CC1=CC(=CC(=C1O)C(C)(C)C)SC#N

Computed Properties

• Exact Mass: 221.08755
• Monoisotopic Mass: 221.08743528g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 69.3Ų

Experimental Properties

• PSA: 44.02